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Cat. No.: B159686 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-(Hydroxymethyl)benzamide for

Laboratory Professionals

This guide provides a comprehensive overview of the essential safety and handling

precautions for 3-(Hydroxymethyl)benzamide, tailored for researchers, scientists, and drug

development professionals. The information herein is synthesized from established safety data

and best practices to ensure a secure and compliant laboratory environment.

Compound Profile and Hazard Identification
3-(Hydroxymethyl)benzamide (CAS No. 126926-34-9) is a benzamide derivative with a

molecular formula of C₈H₉NO₂ and a molecular weight of 151.16 g/mol .[1] While specific

toxicological data is limited, the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides a clear hazard profile based on notifications to the ECHA C&L

Inventory.[1] Understanding these hazards is the foundational step in risk mitigation.

The primary hazards associated with 3-(Hydroxymethyl)benzamide are:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Skin Irritation (Category 2): Causes skin irritation upon contact.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1]

This profile is consistent with related benzamide compounds, which are known to cause

irritation and have potential for toxicity.[2] Therefore, a cautious and well-documented handling

protocol is imperative.

GHS Hazard Summary Table
Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[1]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
The cornerstone of safe chemical handling lies in a robust combination of engineering controls

and appropriate personal protective equipment. This dual approach minimizes exposure

through both environmental controls and individual protection.

The Primacy of Engineering Controls
Whenever feasible, engineering controls should be the primary method for exposure reduction.

For a powdered solid like 3-(Hydroxymethyl)benzamide, which poses an inhalation risk, the

following are critical:

Chemical Fume Hood: All weighing and handling of the solid compound should be conducted

within a certified chemical fume hood to contain airborne particles.
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Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.[3][4]

Mandatory Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the planned

procedures.[5] The following PPE is mandatory when handling 3-(Hydroxymethyl)benzamide:

PPE Category Item
Standard/Specificat
ion

Rationale

Eye and Face

Protection
Safety Goggles

Chemical splash

goggles conforming to

ANSI Z87.1 (US) or

EN 166 (EU)

standards.[3][4]

Protects eyes from

dust particles and

potential splashes.

Hand Protection
Chemical-Resistant

Gloves

Nitrile gloves are a

suitable choice for

handling powdered

chemicals.[6]

Prevents skin contact

and subsequent

irritation.[1]

Body Protection Laboratory Coat

A long-sleeved lab

coat should be worn

to protect skin and

personal clothing.

Provides a barrier

against accidental

spills and

contamination.[6]

Respiratory Protection
NIOSH-approved

Respirator

Required when

handling the powder

outside of a fume

hood or when dust

generation is likely.[4]

Prevents inhalation of

the compound, which

may cause respiratory

irritation.[1]

Standard Operating Procedure for Handling 3-
(Hydroxymethyl)benzamide
Adherence to a standardized workflow is crucial for ensuring reproducible and safe

experimental outcomes. The following protocol outlines the key steps for handling this
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Caption: Standard Operating Procedure Workflow for 3-(Hydroxymethyl)benzamide.

Step-by-Step Methodology:
Preparation:

Conduct a thorough risk assessment for the planned experiment.

Ensure the chemical fume hood is certified and functioning correctly.

Assemble all necessary PPE and inspect for any damage.[6]

Handling:

Don the appropriate PPE: lab coat, nitrile gloves, and safety goggles.

Perform all manipulations of the solid compound, including weighing and transferring,

inside the fume hood to minimize dust inhalation.

Use a spatula or scoop for transferring the powder to avoid creating dust clouds.

Keep the container of 3-(Hydroxymethyl)benzamide tightly closed when not in use.[3][4]

Post-Handling & Cleanup:

Decontaminate the work surface with an appropriate cleaning agent.

Dispose of any contaminated materials (e.g., weigh boats, pipette tips) and the compound

itself in a clearly labeled hazardous waste container.[7]

Doff PPE in the correct order to prevent cross-contamination (gloves first, then lab coat,

followed by goggles).

Wash hands thoroughly with soap and water after removing all PPE.

Emergency Procedures: Preparedness and
Response
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Even with meticulous planning, accidental exposures and spills can occur. A well-defined

emergency response plan is critical.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an accidental

exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3][7]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. If skin irritation occurs, get medical

advice/attention.[3][7]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If feeling unwell, call a

POISON CENTER or doctor.[3][7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[4][7]

In all cases of exposure, provide the attending medical personnel with the Safety Data Sheet or

hazard information for the compound.

Accidental Spill Response
A prompt and correct response to a spill is essential to prevent further contamination and

exposure. The scale of the spill dictates the appropriate response.
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Caption: Decision-making workflow for responding to a chemical spill.
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Minor Spill (Small, Contained, and Manageable by Trained Personnel):

Alert Personnel: Immediately inform others in the vicinity.

Don PPE: Wear appropriate PPE, including a respirator, to prevent inhalation of the powder.

[8]

Contain and Absorb: Gently cover the powdered spill with a wet paper towel or other wet

absorbent material to prevent it from becoming airborne.[8]

Clean Up: Carefully scoop or sweep the material into a designated hazardous waste

container.[9][10] Avoid dry sweeping which can generate dust.

Decontaminate: Clean the spill area with a suitable detergent and water.[9]

Dispose: Seal and label the waste container for proper disposal according to your

institution's guidelines.[10]

Major Spill (Large Quantity, Uncontained, or Poses a Significant Hazard):

Evacuate: Immediately evacuate the area.[11]

Alert: Notify your supervisor and your institution's Environmental Health and Safety (EHS)

department or emergency response team.[11]

Secure the Area: Restrict access to the spill area to prevent further exposure.

Await Professional Response: Do not attempt to clean up a major spill unless you are trained

and equipped to do so.

Storage and Chemical Compatibility
Proper storage is vital for maintaining the stability of 3-(Hydroxymethyl)benzamide and

preventing hazardous reactions.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[3][4]
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Incompatible Materials: While specific data for 3-(Hydroxymethyl)benzamide is not

available, based on similar compounds, it is prudent to avoid strong oxidizing agents, strong

bases, acids, acid anhydrides, and acid chlorides.[3][12]

Conclusion: A Culture of Safety
The safe handling of 3-(Hydroxymethyl)benzamide is predicated on a thorough

understanding of its hazards, the consistent use of engineering controls and PPE, and

adherence to established protocols. This guide provides a framework for laboratory

professionals to work with this compound confidently and safely. Fostering a proactive culture

of safety, where risk assessment and preparedness are paramount, is the ultimate key to

minimizing risk in any research endeavor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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